5-Hydroxy-6-methoxy Duloxetine
5-Hydroxy-6-methoxy Duloxetine
Brand Name:
Vulcanchem
CAS No.:
741693-79-8
VCID:
VC0026821
InChI:
InChI=1S/C19H21NO3S/c1-20-11-10-16(18-7-4-12-24-18)23-15-6-3-5-14-13(15)8-9-17(22-2)19(14)21/h3-9,12,16,20-21H,10-11H2,1-2H3/t16-/m0/s1
SMILES:
CNCCC(C1=CC=CS1)OC2=CC=CC3=C2C=CC(=C3O)OC
Molecular Formula:
C19H21NO3S
Molecular Weight:
343.441
5-Hydroxy-6-methoxy Duloxetine
CAS No.: 741693-79-8
Reference Standards
VCID: VC0026821
Molecular Formula: C19H21NO3S
Molecular Weight: 343.441
| CAS No. | 741693-79-8 |
|---|---|
| Product Name | 5-Hydroxy-6-methoxy Duloxetine |
| Molecular Formula | C19H21NO3S |
| Molecular Weight | 343.441 |
| IUPAC Name | 2-methoxy-5-[(1S)-3-(methylamino)-1-thiophen-2-ylpropoxy]naphthalen-1-ol |
| Standard InChI | InChI=1S/C19H21NO3S/c1-20-11-10-16(18-7-4-12-24-18)23-15-6-3-5-14-13(15)8-9-17(22-2)19(14)21/h3-9,12,16,20-21H,10-11H2,1-2H3/t16-/m0/s1 |
| Standard InChIKey | MHWRJCBZOCBFBD-INIZCTEOSA-N |
| SMILES | CNCCC(C1=CC=CS1)OC2=CC=CC3=C2C=CC(=C3O)OC |
| Synonyms | 2-Methoxy-5-[(1S)-3-(methylamino)-1-(2-thienyl)propoxy]-1-naphthalenol; |
| PubChem Compound | 29981679 |
| Last Modified | Nov 11 2021 |
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